Cas no 951900-87-1 (5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide)

5-(2-Chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide is a specialized organic compound featuring a furan-2-carboxamide core substituted with a 2-chloro-4-nitrophenyl group and a 1,1-dioxo-1lambda6-thiolan-3-yl moiety. This structure imparts unique reactivity and potential applications in pharmaceutical or agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both electron-withdrawing (nitro, chloro) and sulfone functional groups enhances its utility in nucleophilic substitution or coupling reactions. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's stability under standard conditions facilitates handling and storage in laboratory settings.

5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide structure

951900-87-1 structure

Product Name:5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide

CAS No:951900-87-1

MF:C₁₅H₁₃ClN₂O₆S

MW:384.791521787643

CID:5431801

Update Time:2025-05-20

5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxothiolan-3-yl)furan-2-carboxamide
- 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide
- Inchi： 1S/C15H13ClN2O6S/c16-12-7-10(18(20)21)1-2-11(12)13-3-4-14(24-13)15(19)17-9-5-6-25(22,23)8-9/h1-4,7,9H,5-6,8H2,(H,17,19)
- InChI Key： XFQRPEZWTRHOCD-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=C([N+]([O-])=O)C=C2Cl)=CC=C1C(NC1CCS(=O)(=O)C1)=O

5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3375-0129-2μmol	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	2μmol	$57.0	2023-09-05
Life Chemicals	F3375-0129-5μmol	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	5μmol	$63.0	2023-09-05
Life Chemicals	F3375-0129-10μmol	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	10μmol	$69.0	2023-09-05
Life Chemicals	F3375-0129-20μmol	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	20μmol	$79.0	2023-09-05
Life Chemicals	F3375-0129-1mg	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	1mg	$54.0	2023-09-05
Life Chemicals	F3375-0129-2mg	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	2mg	$59.0	2023-09-05
Life Chemicals	F3375-0129-3mg	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	3mg	$63.0	2023-09-05
Life Chemicals	F3375-0129-4mg	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	4mg	$66.0	2023-09-05
Life Chemicals	F3375-0129-5mg	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	5mg	$69.0	2023-09-05
Life Chemicals	F3375-0129-10mg	5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide	951900-87-1	10mg	$79.0	2023-09-05

5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide

Recent Advances in the Study of 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide (CAS: 951900-87-1)

The compound 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide (CAS: 951900-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 951900-87-1 exhibits high selectivity towards certain kinase targets, making it a promising candidate for further drug development. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins.

In addition to its kinase inhibitory properties, 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide has shown remarkable efficacy in preclinical models of autoimmune diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced inflammatory markers in murine models of rheumatoid arthritis, suggesting its potential as a novel anti-inflammatory agent.

The synthesis and optimization of 951900-87-1 have also been a focus of recent research. A 2024 study in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly significant for scaling up production for potential clinical trials.

Pharmacokinetic studies of this compound have revealed favorable absorption and distribution profiles, though further optimization may be required to improve metabolic stability. Recent in vivo studies have demonstrated that the compound maintains therapeutic concentrations in target tissues for extended periods, supporting its potential as a once-daily oral medication.

Looking forward, researchers are particularly interested in exploring the compound's potential in combination therapies. Preliminary data suggest that 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide may exhibit synergistic effects when paired with existing chemotherapeutic agents, opening new avenues for cancer treatment strategies.

In conclusion, the growing body of research on 951900-87-1 positions this compound as a promising candidate for multiple therapeutic applications. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and evaluation in clinical settings will be crucial steps in its development as a potential therapeutic agent.